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Introduction
Loop-mediated isothermal amplification (LAMP) has emerged as a powerful and versatile

technology for nucleic acid detection, particularly in point-of-care (POC) settings.[1][2][3] Its key

advantages of rapidity, high sensitivity and specificity, cost-effectiveness, and operation at a

constant temperature make it an ideal alternative to traditional PCR-based methods, which

require sophisticated thermal cycling equipment.[4][5][6] These attributes make LAMP highly

suitable for the development of diagnostic tools in resource-limited environments and for rapid

on-site testing.[2][3][7] This document provides detailed application notes and protocols for

utilizing LAMP in point-of-care molecular testing.

Principle of LAMP
The LAMP method relies on an auto-cycling, strand displacement DNA synthesis reaction

performed by a DNA polymerase with high strand displacement activity, such as Bst DNA

polymerase.[5][8][9] The reaction typically utilizes a set of four to six primers that recognize six

to eight distinct regions on the target nucleic acid sequence, ensuring high specificity.[1][8][10]

The core set of primers includes a forward inner primer (FIP), a backward inner primer (BIP),

and two outer primers (F3 and B3).[8][10] The inner primers (FIP and BIP) contain two different

sequences corresponding to the sense and antisense strands of the target DNA, which allows

for the formation of stem-loop structures that facilitate exponential amplification.[8][11] The
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addition of two loop primers (Loop-F and Loop-B) can further accelerate the amplification

reaction.[12]

Key Performance Characteristics of LAMP Assays
LAMP assays have been developed and validated for a wide range of pathogens,

demonstrating performance comparable to or even exceeding that of gold-standard methods

like qPCR in certain applications.

Target
Pathogen

Sample
Type

Limit of
Detection
(LOD)

Sensitivity Specificity Reference

SARS-CoV-2
Nasopharyng

eal Swabs

10 RNA

copies per

reaction

91% 100% [13]

SARS-CoV-2
Clinical

Samples

10-3

copies/reactio

n

Correlated

well with RT-

qPCR

N/A [1]

Influenza A

(H1N1)
N/A N/A N/A N/A [1]

Schistosoma

spp.
N/A N/A N/A N/A [13]

Strongyloides

spp.
N/A N/A N/A N/A [13]

Clostridium

tyrobutyricum
Milk

300 copies of

RNA per

reaction

N/A N/A [14]

Potato Virus

Y (PVY)

Crude Plant

Sap

10-14 dilution

(from 100 ng/

µL)

10,000x more

sensitive than

RT-PCR

N/A [15]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tandfonline.com/doi/full/10.1080/14737159.2021.1873769
https://www.mdpi.com/2079-6374/12/6/424
https://www.mdpi.com/2079-6374/12/12/1068
https://www.mdpi.com/2079-6374/12/12/1068
https://www.mdpi.com/2079-6374/12/6/424
https://www.mdpi.com/2079-6374/12/6/424
https://pmc.ncbi.nlm.nih.gov/articles/PMC9775414/
https://www.researchgate.net/figure/Flowchart-depicting-the-main-steps-of-LAMP-assay-The-assay-begins-with-the-target-gene_fig1_377698721
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Point-of-Care LAMP
A typical LAMP workflow for point-of-care diagnostics consists of four main steps: sample

collection, sample preparation, LAMP reaction, and result detection.[12]

Pre-Amplification Amplification Post-Amplification

1. Sample Collection
(e.g., saliva, swab, blood)

2. Sample Preparation
(e.g., heat lysis, simple extraction)

3. Isothermal Amplification
(60-65°C)

4. Result Detection
(e.g., colorimetric, fluorescence)

Click to download full resolution via product page

A typical workflow for a point-of-care LAMP assay.

Sample Preparation
A significant advantage of LAMP is its tolerance to various PCR inhibitors, often allowing for

simplified sample preparation protocols.[4] For many applications, crude sample lysates can be

used directly.

Example Protocol for Rapid Lysis:

Collect the sample (e.g., nasopharyngeal swab, saliva, blood).

For swabs, immerse the swab tip in a small volume of lysis buffer (e.g., containing a simple

detergent like Triton X-100 and a proteinase K). For liquid samples, mix a small volume with

the lysis buffer.

Incubate the sample at a specific temperature (e.g., 95°C for 5-10 minutes for heat lysis) to

release the nucleic acids.

The resulting lysate can often be directly added to the LAMP reaction mixture. Some

protocols may include a brief centrifugation step to pellet debris.[16]

LAMP Reaction Setup
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The following is a general protocol for setting up a LAMP reaction. Optimization of primer and

reagent concentrations may be required for specific targets and sample types.

Master Mix Composition (25 µL reaction):

Component Final Concentration

Isothermal Amplification Buffer 1X

Betaine 0.8 M

dNTPs 1.4 mM each

FIP/BIP Primers 1.6 µM each

F3/B3 Primers 0.2 µM each

Loop-F/Loop-B Primers (Optional) 0.4 µM each

Bst DNA Polymerase 8 units

Reverse Transcriptase (for RNA targets) Varies

Template DNA/RNA 1-5 µL of lysate

Nuclease-Free Water To 25 µL

Protocol:

Prepare a master mix containing all components except the template.

Aliquot the master mix into individual reaction tubes.

Add the prepared sample (template) to each reaction tube.

Mix gently by flicking the tube and briefly centrifuge to collect the contents.

Incubate the reaction at a constant temperature, typically between 60°C and 65°C, for 15-60

minutes.

Detection of Amplification Products
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Several methods can be used for the detection of LAMP products, many of which are suitable

for point-of-care settings due to their simplicity.

Visual Detection (Colorimetric): This is one of the most common methods for POC

applications.[17] A pH-sensitive dye (e.g., phenol red) or a metal-binding dye (e.g., SYBR

Green I) is added to the reaction mixture.[1][14] A positive reaction, which generates a large

amount of DNA and protons, results in a distinct color change.[17]

Turbidity: The accumulation of magnesium pyrophosphate, a byproduct of the amplification

reaction, leads to an increase in turbidity that can be detected by eye or with a simple

turbidimeter.

Fluorescence: Intercalating dyes such as SYBR Green I can be used for real-time

fluorescence detection with a portable fluorometer.

Lateral Flow Devices (LFDs): LFDs can be designed to detect labeled LAMP amplicons,

providing a clear, qualitative result similar to a pregnancy test.

LAMP Reaction Mechanism
The LAMP reaction is initiated by the binding of the inner and outer primers to the target DNA.

The Bst DNA polymerase then extends these primers, displacing the downstream strand. The

unique design of the inner primers leads to the formation of a dumbbell-shaped DNA structure,

which serves as the template for subsequent exponential amplification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for LAMP in Point-of-
Care Molecular Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040301#using-lamp-for-point-of-care-molecular-
testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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